3-[2-(1,3-benzodioxol-5-yl)vinyl]-1-{4-nitrophenyl}cyclohepta[c]pyrazol-8(1H)-one

• Molecular Formula: C23H15N3O5
• Molecular Weight: 413.4 g/mol
• IUPAC Name: 3-[(E)-2-(1,3-benzodioxol-5-yl)ethenyl]-1-(4-nitrophenyl)cyclohepta[c]pyrazol-8-one
• InChI: InChI=1S/C23H15N3O5/c27-20-4-2-1-3-18-19(11-5-15-6-12-21-22(13-15)31-14-30-21)24-25(23(18)20)16-7-9-17(10-8-16)26(28)29/h1-13H,14H2/b11-5+
• InChI Key: RDZPEWLVTZAPAT-VZUCSPMQSA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C3=NN(C4=C3C=CC=CC4=O)C5=CC=C(C=C5)[N+](=O)[O-]
• SMILES: C1OC2=C(O1)C=C(C=C2)C=CC3=NN(C4=C3C=CC=CC4=O)C5=CC=C(C=C5)[N+](=O)[O-]

Description

3-[2-(1,3-benzodioxol-5-yl)vinyl]-1-{4-nitrophenyl}cyclohepta[c]pyrazol-8(1H)-one, also known as BDP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BDP belongs to the family of cyclohepta[c]pyrazol-8(1H)-one derivatives, which have been found to possess various biological activities.

Mechanism of Action

3-[2-(1,3-benzodioxol-5-yl)vinyl]-1-{4-nitrophenyl}cyclohepta[c]pyrazol-8(1H)-one exerts its biological effects through various mechanisms. It has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound also activates the peroxisome proliferator-activated receptor gamma (PPARγ), which plays a role in glucose metabolism and insulin sensitivity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to decrease the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound also increases the levels of the anti-inflammatory cytokine interleukin-10 (IL-10). In addition, this compound has been found to decrease blood glucose levels and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[2-(1,3-benzodioxol-5-yl)vinyl]-1-{4-nitrophenyl}cyclohepta[c]pyrazol-8(1H)-one in lab experiments is its high potency and specificity. This compound has been shown to have a strong and selective inhibitory effect on COX-2 activity. However, one limitation of using this compound is its low solubility in water, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 3-[2-(1,3-benzodioxol-5-yl)vinyl]-1-{4-nitrophenyl}cyclohepta[c]pyrazol-8(1H)-one. One area of research is the development of this compound analogs with improved solubility and bioavailability. Another area of research is the investigation of the neuroprotective effects of this compound and its potential use in the treatment of neurodegenerative diseases. Additionally, the anti-cancer properties of this compound warrant further investigation, particularly in the context of combination therapy with other anti-cancer agents.

Synthesis Methods

The synthesis of 3-[2-(1,3-benzodioxol-5-yl)vinyl]-1-{4-nitrophenyl}cyclohepta[c]pyrazol-8(1H)-one involves the reaction of 4-nitrobenzaldehyde with 2-(1,3-benzodioxol-5-yl)acetonitrile to form 4-nitrophenyl-2-(1,3-benzodioxol-5-yl)acrylonitrile. The resulting compound is then reacted with cycloheptanone in the presence of a base to form this compound.

Scientific Research Applications

3-[2-(1,3-benzodioxol-5-yl)vinyl]-1-{4-nitrophenyl}cyclohepta[c]pyrazol-8(1H)-one has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, anti-cancer, and anti-diabetic properties. This compound has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.